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Compound of Interest |

Compound Name: (S)-0OTS514
Cat. No.: B15603438
Get Quote

For researchers and drug development professionals, the proper handling and disposal of
potent investigational compounds like (S)-OTS514 are critical for ensuring laboratory safety
and environmental protection. As a highly potent inhibitor of T-LAK cell-originated protein
kinase (TOPK), (S)-OTS514 necessitates rigorous disposal protocols.[1][2] This guide provides
essential, step-by-step procedures for the safe disposal of (S)-OTS514, aligning with best
practices for managing cytotoxic and biologically active research compounds.

While (S)-OTS514 may be shipped as a non-hazardous chemical for transportation purposes,
its potent biological effects require that it be treated as hazardous waste in a laboratory setting.
[3][4] Adherence to institutional and local environmental health and safety (EHS) guidelines is
mandatory.

Key Compound Information

A summary of the essential data for (S)-OTS514 is presented below. This information is crucial
for risk assessment and the implementation of appropriate safety measures during handling
and disposal.
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Molecular Key
. CAS Molecular . o L
Identifier Weight ( Inhibitory Solubility
Number Formula
g/mol) Values
1338541-25- ICs0=2.6 nM  Soluble in
(S)-0TS514 C21H20N202S  364.5
5 for TOPK DMSO

(Data sourced from multiple chemical suppliers)[1][2][5]

Experimental Protocols: Disposal Procedures

The following protocols outline the necessary steps for the safe disposal of (S)-OTS514 in
various forms. These procedures are designed to minimize exposure and ensure compliance
with safety standards.

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure that the appropriate personal protective
equipment is worn. This is the first line of defense against accidental exposure.

Hand Protection: Wear double-layered, chemical-resistant gloves (e.g., nitrile).
» Eye Protection: Use safety glasses with side shields or chemical splash goggles.

» Body Protection: A fully buttoned lab coat is required. For handling larger quantities or in
situations with a risk of splashing, consider a disposable gown.

o Respiratory Protection: When handling the solid compound outside of a certified chemical
fume hood, a respirator may be necessary. Consult your institution's EHS for specific
guidance.

Disposal of Bulk (Solid) (S)-OTS514

Unused or expired solid (S)-OTS514 must be disposed of as hazardous chemical waste.

» Containerization: Ensure the compound is in its original, sealed container or a securely
sealed, compatible secondary container.
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» Labeling: Affix a hazardous waste label to the container. The label must include the full
chemical name, "(S)-OTS514," the CAS number (1338541-25-5), and an indication of its
potent biological activity (e.g., "Potent Kinase Inhibitor," "Cytotoxic").

o Storage: Store the labeled container in a designated hazardous waste accumulation area,
segregated from incompatible materials.

o Pickup: Arrange for disposal through your institution's EHS department.

Disposal of Dilute Solutions and Liquid Waste

Solutions containing (S)-OTS514 (e.g., in DMSO) must be treated as hazardous liquid waste.

e Collection: Collect all liquid waste containing (S)-OTS514 in a dedicated, leak-proof, and
clearly labeled hazardous waste container. Do not mix with other waste streams unless
explicitly permitted by your EHS department.

o Labeling: Label the container with "Hazardous Waste," the full chemical name, the solvent
(e.g., "DMSQ"), and the estimated concentration of (S)-OTS514.

o Storage and Disposal: Store the container in the designated hazardous waste accumulation
area and arrange for pickup through your EHS department. Under no circumstances should
this waste be poured down the drain.

Disposal of Contaminated Labware and Materials

All disposable items that have come into contact with (S)-OTS514 are considered
contaminated and must be disposed of as hazardous solid waste. This includes, but is not
limited to:

Gloves

Pipette tips

Tubes

Vials
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e Bench paper
e Wipes used for cleaning spills

e Segregation: At the point of use, immediately place all contaminated solid waste into a
designated, clearly labeled hazardous waste container. This container should be lined with a
durable plastic bag.

e Labeling: The container must be labeled as "Hazardous Waste" or "Cytotoxic Waste" and
include the name of the compound.

o Disposal: When the container is full, seal the bag and the container, and arrange for disposal
through your institution's EHS department.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper segregation and
disposal of waste generated during research involving (S)-OTS514.
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Caption: Disposal workflow for (S)-OTS514 waste streams.

By implementing these procedures, laboratories can effectively manage the risks associated
with (S)-OTS514, ensuring a safe working environment and responsible disposal of this potent
research compound. Always prioritize consulting your institution's specific safety and disposal
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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